Cas no 2472560-59-9 ((2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester)

• Product Name: (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester
• CAS No: 2472560-59-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD32664101
• CID: 5184895
• Update Time: 2025-05-20

(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester

• MDL： MFCD32664101
• Inchi： 1S/C12H17NO3/c1-3-16-12(15)11(13)8(2)9-4-6-10(14)7-5-9/h4-8,11,14H,3,13H2,1-2H3/t8-,11+/m1/s1
• InChI Key： IHTIEUMAABDZSF-KCJUWKMLSA-N
• SMILES： [C@H](C1C=CC(O)=CC=1)(C)[C@H](N)C(=O)OCC

Additional information on (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester

Comprehensive Overview of (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester (CAS No. 2472560-59-9)

The compound (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester (CAS No. 2472560-59-9) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The ethyl ester moiety enhances its lipophilicity, which is crucial for improving membrane permeability in drug delivery systems. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in neurodegenerative and metabolic disorders.

One of the most searched questions related to (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester is its application in peptide synthesis. The compound's amino acid backbone allows it to serve as a building block for custom peptides, which are widely used in drug discovery and diagnostics. Recent studies highlight its utility in creating targeted therapeutics, especially for conditions like diabetes and Alzheimer's disease. The 4-hydroxy-phenyl group further contributes to its antioxidant properties, aligning with the growing demand for neuroprotective agents in aging populations.

From a synthetic chemistry perspective, the chiral purity of 2472560-59-9 is critical. Advanced techniques like asymmetric catalysis and HPLC purification are often employed to ensure high enantiomeric excess (ee). This aligns with industry trends favoring green chemistry and sustainable manufacturing. The compound's ethyl ester group also facilitates prodrug design, a hot topic in pharmacokinetic optimization.

In the context of AI-driven drug discovery, (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid ethyl ester has been flagged by machine learning models for its structural diversity. Its scaffold is frequently queried in cheminformatics databases, reflecting its relevance in virtual screening campaigns. Additionally, its metabolic stability makes it a candidate for oral bioavailability studies, addressing a key challenge in modern pharmacology.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's biodegradability and ecotoxicological profile are under scrutiny, mirroring broader concerns about API sustainability. Its hydroxy-phenyl group may undergo phase II metabolism, a focus area for toxicogenomics research.

In summary, 2472560-59-9 exemplifies the convergence of medicinal chemistry and biotechnology. Its multifaceted applications—from peptide engineering to neuroprotection—position it as a compound of enduring interest in both academic and industrial settings. Future research will likely explore its structure-activity relationships in greater depth, leveraging cutting-edge computational tools and high-throughput screening methodologies.